Cas no 872881-21-5 (N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide
• CAS No: 872881-21-5
• MF: C₁₉H₂₂N₄O₅S
• MW: 418.466783046722
• CID: 5509287
• Update Time: 2025-10-28

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-pyridinylmethyl)-N2-[[tetrahydro-3-(phenylsulfonyl)-2H-1,3-oxazin-2-yl]methyl]-
• N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide

• Inchi： 1S/C19H22N4O5S/c24-18(21-13-15-6-4-9-20-12-15)19(25)22-14-17-23(10-5-11-28-17)29(26,27)16-7-2-1-3-8-16/h1-4,6-9,12,17H,5,10-11,13-14H2,(H,21,24)(H,22,25)
• InChI Key： DAUCWHJYTXTTER-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide

N-{3-(Benzenesulfonyl)-1,3-Oxazinan-2-ylmethyl}-N'-(Pyridin-3-yl)Methylethanediamide (CAS No. 872881-21-5): A Comprehensive Overview

N-{3-(Benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide (CAS No. 872881-21-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of oxazinane and pyridine, and it possesses a unique structural framework that confers it with potential therapeutic properties. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide is characterized by the presence of a benzenesulfonyl group, an oxazinan-2-ylmethyl moiety, and a pyridin-3-yl substituent. These functional groups contribute to the compound's overall stability and reactivity. The benzenesulfonyl group is known for its electron-withdrawing properties, which can influence the compound's electronic distribution and reactivity. The oxazinan-2-ylmethyl moiety provides a cyclic structure that can enhance the compound's conformational rigidity and stability. The pyridin-3-yl substituent adds aromatic character and can participate in various chemical reactions.

The synthesis of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the reaction of an appropriate oxazinane derivative with a benzenesulfonyl chloride to form the benzenesulfonyl intermediate. This intermediate is then coupled with a pyridine derivative using standard coupling reactions such as those mediated by coupling agents like HATU or EDC·HCl. The final step often involves the formation of the diamide linkage through condensation reactions.

Recent studies have explored the biological activities of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide in various contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The unique combination of functional groups in the compound allows it to interact selectively with these enzymes, thereby modulating their activity.

In addition to its enzymatic inhibition properties, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(pyridin-3-yl)methylethanediamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{3-(benzenesulfonyl)-1,3-o xazinan - 2 - ylmethyl } - N ' - ( pyridin - 3 - y l ) methylethanediamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-{3-(benzenesulfonyl)-1,3-o xazinan - 2 - ylmethyl } - N ' - ( pyridin - 3 - y l ) methylethanediamide (CAS No. 872881-21-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.